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Compound of Interest

Compound Name: 4-Hydroxycarbazeran

CAS No.: 96724-43-5

Cat. No.: B583111 Get Quote

This guide provides a comprehensive technical overview of 4-hydroxycarbazole, a pivotal

heterocyclic compound. It is intended for researchers, chemists, and professionals in drug

discovery and materials science who are leveraging this versatile scaffold. We will delve into its

fundamental chemical and physical properties, explore validated synthetic methodologies, and

discuss its significant applications, particularly its role as a key intermediate in the synthesis of

pharmacologically active agents and advanced materials.

Introduction to 4-Hydroxycarbazole
4-Hydroxycarbazole, systematically known as 9H-Carbazol-4-ol, is an aromatic heterocyclic

organic compound. Its structure, featuring a carbazole core with a hydroxyl group at the 4-

position, imparts a unique combination of reactivity and stability. This makes it a highly valuable

precursor in various synthetic pathways.[1] The presence of the hydroxyl group and the

nitrogen-containing ring system allows for functionalization at multiple sites, opening avenues

for the creation of a diverse range of derivatives.[1]

The significance of 4-hydroxycarbazole is most pronounced in the pharmaceutical industry,

where it serves as a critical building block for drugs targeting cardiovascular diseases, such as

the beta-blocker Carvedilol.[2] Beyond its medicinal applications, its electron-transporting

properties have led to its use in the development of organic electronics, including Organic
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Light-Emitting Diodes (OLEDs), and in polymer chemistry to enhance the thermal and

mechanical properties of materials.[1]

Chemical Structure and Identification
The foundational element of 4-hydroxycarbazole's utility is its chemical structure. The fusion of

a benzene ring to a pyrrole ring forms the carbazole nucleus, and the hydroxyl substituent at

the C4 position is key to its chemical behavior.

Caption: Chemical Structure of 4-Hydroxycarbazole (9H-Carbazol-4-ol).

Physicochemical Properties
A comprehensive understanding of 4-hydroxycarbazole's physical and chemical properties is

essential for its application in synthesis and material design. Key properties are summarized in

the table below.

Property Value Source

IUPAC Name 9H-Carbazol-4-ol [3]

CAS Number 52602-39-8 [1][3]

Molecular Formula C₁₂H₉NO [1][2][3]

Molecular Weight 183.21 g/mol [1][2][3]

Appearance
Light yellow to brown

crystalline powder
[1]

Melting Point 169-173 °C [1][2]

Solubility
Insoluble in water; Soluble in

Methanol and DMF
[2]

Purity ≥98% (HPLC) [1]

Storage
Store at room temperature,

under inert gas, away from air.
[1]
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Synthesis Methodologies
The synthesis of 4-hydroxycarbazole and its derivatives has evolved from classical, high-

temperature methods to more sophisticated, milder approaches. The choice of synthetic route

is often dictated by the desired substitution pattern and scale.

Traditional Synthesis: Dehydrogenation of Tetrahydro-
4H-carbazol-4-ones
A classical approach involves the dehydrogenation and aromatization of tetrahydro-4H-

carbazol-4-ones.[4][5] This method, however, is often limited by a narrow substrate scope and

the requirement for high reaction temperatures.[4][5] An improved version of this process

utilizes a Raney nickel catalyst in an aqueous alkaline solution.[6][7]

Reaction Scheme: 1,2,3,4-tetrahydro-4-oxocarbazole is heated under reflux in an aqueous

alkali metal hydroxide solution (e.g., potassium hydroxide) with Raney nickel as the catalyst.[6]

[7] The reaction is typically run for 50-70 hours under an inert atmosphere.[7] Acidification of

the alkaline solution after removal of the catalyst precipitates the 4-hydroxycarbazole product.

[7]

Modern Approach: Benzannulation of 3-Nitroindoles
A more recent and versatile method involves the domino vinylogous conjugate addition,

cyclization, elimination, and aromatization of readily available 3-nitroindoles with alkylidene

azlactones.[4][5] This transition-metal-free approach proceeds under mild conditions and offers

access to a wider range of substituted 4-hydroxycarbazoles.[5]
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Reaction Setup

Reaction Conditions Work-up

3-Nitroindole (1 equiv)
Alkylidene Azlactone (1.2 equiv)

Stir at 40°C under N₂Dry THF/Hexane (1:2 v/v)

K₂CO₃ (2.0 equiv)

Cool to RT, add 1M HClAfter indicated time Remove volatile solvent
Extract with CH₂Cl₂ Column Chromatography 4-Hydroxycarbazole Derivative

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 4-hydroxycarbazole derivatives.

Detailed Protocol (based on[4]):

Reaction Setup: To an oven-dried flask containing a mixture of a 3-nitroindole (0.2 mmol, 1.0

equiv) and an alkylidene azlactone (0.24 mmol, 1.2 equiv) in dry THF/hexane (1:2 v/v, 4 mL),

add potassium carbonate (K₂CO₃) (0.4 mmol, 2.0 equiv) under a nitrogen atmosphere.[4][5]

Reaction Execution: Stir the resulting mixture at 40 °C in an oil bath for the time indicated by

reaction monitoring (e.g., TLC).[4][5]

Work-up: After cooling the reaction to room temperature, add aqueous HCl (1 M, 2 mL) and

stir for several minutes.[4]

Extraction: Remove the volatile solvents under reduced pressure. Add water (10 mL) and

extract the aqueous solution with dichloromethane (3 x 10 mL).[4]

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate. Purify the crude product by flash column chromatography on silica gel to yield

the desired 4-hydroxycarbazole derivative.[4]

This method's success hinges on the electrophilic nature of the 3-nitroindole, which facilitates

the initial vinylogous conjugate addition of the enolate generated from the alkylidene azlactone.
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The subsequent intramolecular cyclization and aromatization cascade efficiently constructs the

carbazole core.

Key Applications in Research and Development
The versatile structure of 4-hydroxycarbazole makes it a valuable intermediate in several high-

technology and pharmaceutical sectors.

Pharmaceutical Synthesis
4-Hydroxycarbazole is a cornerstone intermediate in the synthesis of numerous

pharmaceuticals.[1] Its most notable application is in the production of Carvedilol, a non-

selective beta/alpha-1 blocker used to treat high blood pressure and heart failure.[2][5] The

synthesis involves the alkylation of the phenolic hydroxyl group of 4-hydroxycarbazole.

4-Hydroxycarbazole

Key Intermediate

Functionalization
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(e.g., Carvedilol)

Drug Synthesis

Advanced Materials

Material Synthesis

OLEDs High-Stability Polymers Organic Photovoltaics
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Caption: Role of 4-Hydroxycarbazole as a precursor in various applications.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.chemimpex.com/products/42758
http://www.brundavanlabs.com/4-hydroxy_carbazole.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8264937/
https://www.benchchem.com/product/b583111?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials Science
In the realm of materials science, 4-hydroxycarbazole and its derivatives are gaining

prominence:

Organic Electronics: The carbazole moiety is known for its excellent hole-transporting

properties. This makes 4-hydroxycarbazole a useful building block for materials used in

OLEDs, contributing to device efficiency and performance.[1]

Polymer Chemistry: It can be incorporated into polymer backbones or as a pendant group to

enhance thermal stability and mechanical strength, finding use in materials for the

automotive and aerospace industries.[1]

Photovoltaics: The compound is explored in the formulation of organic solar cells, where it

can improve light absorption and charge separation efficiency.[1]

Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 4-hydroxycarbazole is associated with the following hazards:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Standard laboratory safety precautions should be followed when handling this compound. This

includes the use of personal protective equipment (PPE) such as safety glasses, gloves, and a

lab coat. All manipulations should be performed in a well-ventilated fume hood.

Conclusion
4-Hydroxycarbazole is a compound of significant scientific and commercial interest. Its unique

chemical architecture provides a versatile platform for the synthesis of complex molecules with

important biological activities and material properties. As synthetic methodologies become

more refined, the accessibility of diverse 4-hydroxycarbazole derivatives will continue to

expand, paving the way for new discoveries in medicine and materials science. The insights
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and protocols detailed in this guide offer a solid foundation for researchers and developers

working with this pivotal chemical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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